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Introduction
Trifluoromethane (CHF₃), also known as R-23, is a hydrofluorocarbon (HFC) that serves as a

critical refrigerant in very low-temperature and cryogenic applications.[1][2][3] Its favorable

thermodynamic properties, non-flammability, and low toxicity make it a suitable choice for

achieving temperatures in the range of -60°C to -100°C.[2][4] R-23 is commonly employed in

the low-temperature stage of cascade refrigeration systems, which are utilized in various

scientific and industrial fields, including pharmaceutical manufacturing, biomedical research,

and materials science.[1][5][6]

These application notes provide comprehensive information on the properties, applications,

and protocols for the safe and effective use of trifluoromethane as a low-temperature

refrigerant in cryogenic settings.

Properties of Trifluoromethane (R-23)
A thorough understanding of the physical and chemical properties of R-23 is essential for its

proper application and for the design of cryogenic systems.
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Property Value

Chemical Formula CHF₃

Molecular Weight 70.01 g/mol [4]

Boiling Point (at 1 atm) -82.1 °C (-115.8 °F)[7]

Melting Point -155.2 °C (-247.4 °F)[4]

Critical Temperature 25.9 °C (78.6 °F)[7]

Critical Pressure 4.84 MPa (702 psia)[7]

Ozone Depletion Potential (ODP) 0[1]

Global Warming Potential (GWP), 100-yr 14,800[8]

Safety Classification A1 (Low toxicity, no flame propagation)[2]

Material Compatibility
Trifluoromethane is compatible with most common metals, such as stainless steel, nickel,

steel, and bronze, especially at cryogenic temperatures. However, at elevated temperatures, its

corrosive potential increases. It is crucial to avoid magnesium alloys or aluminum containing

more than 2% magnesium in systems where moisture may be present, as this can lead to

corrosion. For sealing applications, fluoroelastomers (FKM, Viton®) are recommended for their

resistance to cracking, hardening, and swelling when exposed to trifluoromethane.[5][6]

Key Applications in Cryogenics
Trifluoromethane is a versatile refrigerant for a range of cryogenic applications, primarily

within cascade refrigeration systems.

Cryopreservation of Biological Samples
R-23 based refrigeration systems are instrumental in the long-term storage of biological

materials, such as cells, tissues, and genetic material. These systems provide the stable, ultra-

low temperatures necessary to halt cellular metabolism and preserve biological integrity.
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In the pharmaceutical industry, R-23 is used for freeze-drying (lyophilization) and for the

cryogenic storage of temperature-sensitive drugs, vaccines, and biological reagents.[1][5]

Materials Science and Engineering
Researchers in materials science utilize R-23 cooled systems for material testing at low

temperatures, studying material properties, and for processes like cryo-tempering to enhance

material strength.

Cooling of Scientific Instrumentation
Certain scientific instruments, such as superconducting magnets in NMR and MRI machines

and infrared detectors, require cryogenic cooling to operate effectively.[2] While liquid helium is

often used for the final cooling stage to ~4K, R-23 can be part of a pre-cooling system to reach

intermediate cryogenic temperatures efficiently.[3][9]

Experimental Protocols
The following protocols provide a generalized framework for the use of trifluoromethane in

common cryogenic applications. Users must adapt these protocols to their specific equipment,

samples, and institutional safety guidelines.

Protocol for Cryopreservation of Mammalian Cells Using
an R-23 Cooled Freezer
This protocol outlines the steps for preserving a mammalian cell line using a cryogenic freezer

that utilizes an R-23 based cascade refrigeration system.

Materials:

Healthy, log-phase cell culture

Complete growth medium

Cryoprotective agent (e.g., DMSO)

Sterile cryogenic vials
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Controlled-rate freezing container (e.g., "Mr. Frosty")

R-23 cascade refrigeration freezer (set to -80°C)

Liquid nitrogen storage dewar

Procedure:

Cell Preparation:

Ensure cells are healthy, contamination-free, and in the logarithmic growth phase.[10]

Harvest the cells using standard trypsinization or cell scraping methods.

Perform a viable cell count using a hemocytometer or automated cell counter.

Preparation of Freezing Medium:

Prepare a freezing medium consisting of complete growth medium supplemented with a

cryoprotective agent. A common formulation is 90% fetal bovine serum (FBS) and 10%

DMSO.[10]

Chill the freezing medium to 4°C.

Cell Freezing:

Centrifuge the cell suspension to obtain a cell pellet.

Gently resuspend the cell pellet in the chilled freezing medium at a concentration of 1 x

10⁶ to 5 x 10⁶ viable cells/mL.

Aliquot the cell suspension into sterile cryogenic vials.

Place the cryogenic vials into a controlled-rate freezing container. This ensures a cooling

rate of approximately -1°C per minute.[11]

Place the freezing container into the -80°C freezer powered by the R-23 cascade

refrigeration system.
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Allow the cells to freeze for at least 4 hours, or overnight.

Long-Term Storage:

Quickly transfer the frozen vials from the -80°C freezer to a liquid nitrogen dewar for long-

term storage in the vapor phase (below -135°C).[12]

General Protocol for Operating a Cascade Refrigeration
System with R-23
This protocol provides a general operational sequence for a two-stage cascade refrigeration

system where R-23 is used in the low-temperature circuit.

System Components:

High-temperature (high-stage) refrigeration circuit (e.g., using R-404A)

Low-temperature (low-stage) refrigeration circuit (using R-23)

Cascade heat exchanger (condenser for the low stage, evaporator for the high stage)

Compressors for each stage

Expansion valves for each stage

Evaporator (cooling chamber)

Condenser (air or water-cooled)

Startup Procedure:

Pre-start Checks:

Ensure the system is free from leaks.

Check the oil levels in the compressors.

Verify that all valves are in their correct operating positions.
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Ensure the condenser is clean and has adequate airflow (for air-cooled systems) or water

flow (for water-cooled systems).

Initiate High-Stage Cooling:

Start the high-stage compressor.

Monitor the suction and discharge pressures of the high-stage circuit.

Allow the high-stage to run and cool the cascade heat exchanger.

Initiate Low-Stage Cooling:

Once the cascade heat exchanger has reached its target temperature (typically between

-30°C and -40°C), start the low-stage (R-23) compressor.

Monitor the suction and discharge pressures of the R-23 circuit.

The low-stage evaporator will now begin to cool down to the desired cryogenic

temperature.

Steady-State Operation:

Monitor the system temperatures and pressures to ensure stable operation.

Make adjustments to expansion valves as needed to optimize performance.

Shutdown Procedure:

Stop Low-Stage Compressor: Turn off the low-stage (R-23) compressor.

Stop High-Stage Compressor: Allow the high-stage to run for a short period to recover any

remaining refrigerant from the cascade heat exchanger, then turn off the high-stage

compressor.

Allow System to Warm Up: Let the system return to ambient temperature naturally. Do not

apply external heat.
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Protocol for Charging and Recovering R-23 Refrigerant
Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety glasses and

cryogenic gloves.

Work in a well-ventilated area.

Ensure the recovery cylinder is not overfilled (do not exceed 80% of its liquid capacity).

Charging Procedure:

Connect a charging manifold to the R-23 cylinder and the low-pressure service port of the

low-stage circuit.

Purge the air from the charging hoses.

With the system off, add R-23 vapor to the low-stage circuit until the pressure equalizes with

the cylinder pressure.

Start the refrigeration system (high stage first, then low stage) and continue to charge with

R-23 vapor until the system operates at the manufacturer's specified pressures and

temperatures.

Recovery Procedure:

Connect a recovery machine to the service ports of the low-stage circuit and to an approved

recovery cylinder.

Purge the air from the recovery hoses.

Start the recovery machine and open the valves to begin recovering the R-23 refrigerant.

Monitor the recovery process until the system is evacuated to the required vacuum level.

Close the valves on the recovery cylinder and the system.
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Troubleshooting a Trifluoromethane-Based
Cryogenic System

Problem Possible Cause Solution

Insufficient Cooling Low refrigerant charge
Check for leaks and recharge

the system with R-23.

Clogged filter-drier Replace the filter-drier.

Inefficient condenser

Clean the condenser coils and

ensure proper airflow/water

flow.

Compressor malfunction

Check the compressor's

electrical connections and

mechanical function.

System Will Not Start Electrical issue
Check fuses, circuit breakers,

and wiring.

Safety control activated (e.g.,

high-pressure cutout)

Investigate the cause of the

safety trip (e.g., condenser

issue) and reset.

Unusual Noise Loose components
Tighten any loose panels or

mounting bolts.

Worn compressor bearings
Contact a qualified technician

for compressor service.
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Caption: A simplified diagram of a two-stage cascade refrigeration system using R-23.
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Caption: Workflow for the cryopreservation of mammalian cells using an R-23 cooled freezer.
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Required Temperature Range Below -60°C?

Cascade System RequiredYes

Single-Stage System Sufficient
No

Select Low-Temp Refrigerant

Consider R-23

Properties:
- Good capacity at low temps
- Non-flammable
- High GWP

Select Mid/High Temp Refrigerant

Click to download full resolution via product page

Caption: A decision-making flowchart for selecting a cryogenic refrigerant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lneya-online.com [lneya-online.com]

2. researchgate.net [researchgate.net]

3. stirlingcryogenics.com [stirlingcryogenics.com]

4. osti.gov [osti.gov]

5. Trifluoromethane | 75-46-7 [amp.chemicalbook.com]

6. marcorubber.com [marcorubber.com]

7. m.youtube.com [m.youtube.com]

8. Solid-Cryogen Cooling Technique for Superconducting Magnets of NMR and MRI
[dspace.mit.edu]

9. stirlingcryogenics.com [stirlingcryogenics.com]

10. creative-bioarray.com [creative-bioarray.com]

11. stemcell.com [stemcell.com]

12. Cell Freezing Protocols | Thermo Fisher Scientific - HK [thermofisher.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1200692?utm_src=pdf-body-img
https://www.benchchem.com/product/b1200692?utm_src=pdf-custom-synthesis
https://www.lneya-online.com/de/industrial-cryogenic-refrigerator-faults-and-troubleshooting-methods.html
https://www.researchgate.net/publication/275146099_Solid-Cryogen_Cooling_Technique_for_Superconducting_Magnets_of_NMR_and_MRI
https://stirlingcryogenics.com/markets/magnet-cooling/
https://www.osti.gov/servlets/purl/782494
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7778094.htm
https://www.marcorubber.com/chemical-compatibility/TRIFLUOROMETHANE
https://m.youtube.com/watch?v=pFfKTG4YZKo
https://dspace.mit.edu/handle/1721.1/91644
https://dspace.mit.edu/handle/1721.1/91644
https://stirlingcryogenics.com/products/superconducting-magnet-cooling/
https://www.creative-bioarray.com/support/cryopreservation-of-cells-step-by-step.htm
https://www.stemcell.com/cryopreservation-basics-protocols-and-best-practices-for-freezing-cells
https://www.thermofisher.com/hk/en/home/references/gibco-cell-culture-basics/cell-culture-protocols/freezing-cells.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for Trifluoromethane
(R-23) in Cryogenic Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200692#using-trifluoromethane-as-a-low-
temperature-refrigerant-in-cryogenics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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